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Compound of Interest

Compound Name: 3-Dimethylaminophenol

Cat. No.: B024353

An In-depth Technical Guide to 3-Dimethylaminophenol: Chemical Properties and Structure

Introduction

3-Dimethylaminophenol, also known as 3-(N,N-dimethylamino)phenol or m-
(dimethylamino)phenol, is an aromatic organic compound that finds significant application as
an intermediate in the synthesis of dyes and pharmaceuticals.[1] Notably, it is a key precursor
in the production of neostigmine bromide.[1] This technical guide provides a comprehensive
overview of its chemical properties, structure, synthesis, and analytical methodologies, tailored
for researchers, scientists, and professionals in drug development.

Chemical Structure

3-Dimethylaminophenol is a substituted phenol with a dimethylamino group at the meta
position of the benzene ring.

e IUPAC Name: 3-(dimethylamino)phenol[2]

e Molecular Formula: CsH11NO[1][3][2][4][5][6]
e Linear Formula: (CH3)2NCsH4OH[7]

e SMILES: CN(C)C1=CC(=CC=C1)0[2]

e InChl: 1S/C8H11NO/c1-9(2)7-4-3-5-8(10)6-7/h3-6,10H,1-2H3[2][7]
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« InChlKey: MESJRHHDBDCQTH-UHFFFAOY SA-N[1][3][2][6]

« CAS Registry Number: 99-07-0[1][3][4][5][6]

Physicochemical Properties

The physical and chemical properties of 3-Dimethylaminophenol are summarized in the table
below. The compound typically appears as needles (from ligroin) or a dark gray, brown to
purple solid.[1][2][4] It is sensitive to prolonged exposure to air and light.[1][8]

Property Value Reference(s)
Molecular Weight 137.18 g/mol [11121[7]
Melting Point 80°C to 87°C [L151171181]
Boiling Point 265°C to 268°C at 760 mmHg  [1][4][5][8]
Density ~1.1 g/cm?3 [5]

Slightly soluble in water.[1][4]
Solubility Soluble in DMSO and [11[4119]
Methanol (slightly).[1][9]

pKa 10.06 + 0.10 (Predicted) [1][9]
Flash Point 148°C (298.4°F) - closed cup [L110719]
Refractive Index ~1.5895 [11[415119]
Vapor Pressure 0.005 mmHg at 25°C [4]

LogP 1.56 [41[6]

Synthesis Protocols

The synthesis of 3-Dimethylaminophenol can be achieved through several routes. The
traditional method involves the methylation of m-aminophenol, while a more modern approach
utilizes resorcinol.
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Protocol 1: Synthesis from m-Aminophenol and
Dimethyl Sulfate

This traditional method involves the reaction of m-aminophenol with the highly toxic dimethyl
sulfate.[1][10]

Methodology:

Dissolve m-aminophenol (1.0 eq) and sodium carbonate in toluene.[11]

e Heat the mixture to 60°C with stirring.[11]

e Slowly add dimethyl sulfate (2.0 eq) to the reaction mixture.[11]

o After the addition is complete, increase the temperature to 90°C and maintain for 1 hour.[11]
» Monitor the reaction progress using thin-layer chromatography (TLC).[11]

e Upon completion, cool the mixture and add water to separate the layers.[11]

o Extract the aqueous layer with toluene.[11]

+ Combine the organic phases and wash with a sodium carbonate solution, followed by water.
[11]

e The final product is isolated by purification of the organic phase.[11]
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Synthesis of 3-Dimethylaminophenol from m-Aminophenol

Reactants
m-Aminophenol Dimethyl Sulfate Sodium Carbonate Toluene
Add to Toluene Slow Addition

&|Sodium Carbonate

Reaction Conditions

Heat to 90°C |-

:

Stir for 1 hour

Reaction Complete (TLC)

Work-up &qurification

Cooling
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Toluene Extraction

l

Washing

:

Isolation

Final Product

3-Dimethylaminophenol
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HPLC Analysis Workflow for 3-Dimethylaminophenol

Sample & System Preparation

Prepare Mobile Phase
(Acetonitrile, Water, Acid)

Prepare Sample Solution

l

Equilibrate HPLC System

Chromatograph|c Analysis
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;
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(e.g., Newcrom R1)

l

UV or MS
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;
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Final Result
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Concentration of
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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